Cas no 2229154-77-0 (1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid)

1-(1,4-Dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid is a specialized cyclohexane derivative featuring a pyrazole substituent and a hydroxyl group. Its unique structure combines a carboxylic acid functionality with a heterocyclic moiety, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound's rigid cyclohexane backbone and polar groups enhance its potential for modulating solubility and binding interactions in drug design. The presence of both hydroxy and carboxylic acid groups allows for further derivatization, enabling applications in ligand development and bioactive molecule synthesis. This compound is particularly valuable for researchers exploring novel pharmacophores or tailored chemical scaffolds.
1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid structure
2229154-77-0 structure
Product Name:1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid
CAS No:2229154-77-0
MF:C12H18N2O3
MW:238.282923221588
CID:5894444
PubChem ID:165835079
Update Time:2025-05-19

1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid
    • 2229154-77-0
    • EN300-1781841
    • Inchi: 1S/C12H18N2O3/c1-8-7-13-14(2)10(8)12(11(16)17)5-3-9(15)4-6-12/h7,9,15H,3-6H2,1-2H3,(H,16,17)
    • InChI Key: RLBUWKKEVIKHPL-UHFFFAOYSA-N
    • SMILES: OC1CCC(C(=O)O)(C2=C(C)C=NN2C)CC1

Computed Properties

  • Exact Mass: 238.13174244g/mol
  • Monoisotopic Mass: 238.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 75.4Ų

1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1781841-0.05g
1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid
2229154-77-0
0.05g
$1224.0 2023-09-20
Enamine
EN300-1781841-0.1g
1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid
2229154-77-0
0.1g
$1283.0 2023-09-20
Enamine
EN300-1781841-0.25g
1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid
2229154-77-0
0.25g
$1341.0 2023-09-20
Enamine
EN300-1781841-0.5g
1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid
2229154-77-0
0.5g
$1399.0 2023-09-20
Enamine
EN300-1781841-1.0g
1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid
2229154-77-0
1g
$1458.0 2023-06-02
Enamine
EN300-1781841-2.5g
1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid
2229154-77-0
2.5g
$2856.0 2023-09-20
Enamine
EN300-1781841-5.0g
1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid
2229154-77-0
5g
$4226.0 2023-06-02
Enamine
EN300-1781841-10.0g
1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid
2229154-77-0
10g
$6266.0 2023-06-02
Enamine
EN300-1781841-1g
1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid
2229154-77-0
1g
$1458.0 2023-09-20
Enamine
EN300-1781841-5g
1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid
2229154-77-0
5g
$4226.0 2023-09-20

Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxycyclohexane-1-carboxylic acid

1-(1,4-Dimethyl-1H-Pyrazol-5-yl)-4-Hydroxycyclohexane-1-Carboxylic Acid

1-(1,4-Dimethyl-1H-Pyrazol-5-yl)-4-Hydroxycyclohexane-1-Carboxylic Acid is a compound with the CAS registry number 2229154-77-0, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique chemical structure, which combines a pyrazole ring with a cyclohexane carboxylic acid moiety. The presence of the pyrazole group, a five-membered aromatic ring containing two nitrogen atoms, contributes to its potential as a bioactive molecule. Recent studies have highlighted its role in various biological systems, making it a promising candidate for further exploration in drug discovery and development.

The synthesis of 1-(1,4-Dimethyl-1H-Pyrazol-5-yl)-4-Hydroxycyclohexane-1-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic methods. These advancements have not only improved the efficiency of the synthesis but also opened up new avenues for exploring similar compounds with modified substituents. The incorporation of dimethyl groups on the pyrazole ring enhances its stability and may influence its pharmacokinetic properties.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that 1-(1,4-Dimethyl-1H-Pyrazol-5-yl)-4-Hydroxycyclohexane-1-Carboxylic Acid exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, research published in 2023 revealed that this compound significantly reduces the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to scavenge free radicals makes it a promising candidate for applications in neurodegenerative diseases and other conditions associated with oxidative damage.

The cyclohexane carboxylic acid moiety plays a crucial role in determining the compound's pharmacological profile. This group enhances solubility and bioavailability, which are critical factors for drug delivery. Recent studies have also explored the interaction of this compound with various cellular targets, including enzymes and receptors. For example, researchers have identified that it binds selectively to certain G-protein coupled receptors (GPCRs), which are implicated in pain perception and inflammation. This selectivity underscores its potential as a therapeutic agent with minimal off-target effects.

In addition to its pharmacological applications, 1-(1,4-Dimethyl-1H-Pyrazol-5-yl)-4-Hydroxycyclohexane-1-Carboxylic Acid has shown promise in materials science. Its unique structure makes it an attractive candidate for use in polymer chemistry and nanotechnology. For instance, researchers have investigated its ability to act as a building block for self-assembling materials and stimuli-responsive polymers. These applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

From an environmental perspective, the synthesis and application of this compound have been evaluated for their sustainability. Green chemistry principles have been integrated into its production process, reducing waste and energy consumption. This approach aligns with global efforts to develop eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, 1-(1,4-Dimethyl-1H-Pyrazol-5-yl)-4-Hydroxycyclohexane-1-Carboxylic Acid represents a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, coupled with its diverse biological activities and versatile applications, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to make meaningful contributions to fields ranging from medicine to materials science.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.